molecular formula C10H11NO3S B8518904 3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid

3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid

Cat. No. B8518904
M. Wt: 225.27 g/mol
InChI Key: PHLCOMFCLKMWJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C10H11NO3S and its molecular weight is 225.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid

Molecular Formula

C10H11NO3S

Molecular Weight

225.27 g/mol

IUPAC Name

3-(4-methylsulfanylanilino)-3-oxopropanoic acid

InChI

InChI=1S/C10H11NO3S/c1-15-8-4-2-7(3-5-8)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)

InChI Key

PHLCOMFCLKMWJY-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)NC(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl 3-(4-(methylthio)phenylamino)-3-oxopropanoate (150 mg, 0.476 mmol) was dissolved in MeOH (1.5 ml). NaOH 1M (500 μl) was added, and the reaction was stirred at 40° C. for 2 hours to achieve completion. The reaction mixture was diluted with HCl 1N and extracted with EtOAc. The organic phase was washed with HCl 1N and brine, dried over Na2SO4 and concentrated under vacuum to give 3-(4-(methylthio)phenylamino)-3-oxopropanoic acid (90 mg, 84% yield).
Name
Benzyl 3-(4-(methylthio)phenylamino)-3-oxopropanoate
Quantity
150 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
500 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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